Cas no 47956-45-6 (dimethylsilanone)

• Product Name: dimethylsilanone
• CAS No: 47956-45-6
• MF: C₂H₆OSi
• MW: 74.1539416313171
• CID: 335093
• PubChem ID: 24771
• Update Time: 2025-10-30

dimethylsilanone Chemical and Physical Properties

Names and Identifiers

• Silane, dimethyloxo- (9CI)
• dimethyloxosilane
• poly(dimethylsiloxane)
• dimethylsilanone
• Aeropax
• Tox21_302437
• EN300-1688905
• Silane,dimethyloxo-(9ci)
• DSSTox_RID_77201
• EINECS 256-344-9
• CHEMBL3182512
• 113540-54-8
• FT-0696318
• 47956-45-6
• Silyloxy, dimethyl-
• DTXSID40274001
• dimethyl(oxo)silane
• NCGC00255308-01
• NS00058172
• DTXSID001349043
• 9016-00-6
• Akvastop
• DSSTox_GSID_23833
• DSSTox_CID_3833
• CAS-9016-00-6
• Silane, dimethyloxo-
• KQ8X4B6MN9

• Inchi： 1S/C2H6OSi/c1-4(2)3/h1-2H3
• InChI Key： SEUDSDUUJXTXSV-UHFFFAOYSA-N
• SMILES： [Si](C)(C)=O

Computed Properties

• Exact Mass: 74.01878
• Monoisotopic Mass: 74.018791
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 29
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.98 at 68 °F (USCG, 1999)
• Melting Point: -50 °C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 17.07
• LogP: 0.66800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on dimethylsilanone

Recent Advances in Dimethylsilanone (CAS: 47956-45-6) Research: Implications for Chemical and Biomedical Applications

Dimethylsilanone (CAS: 47956-45-6), a reactive silicon-containing compound, has garnered significant attention in recent years due to its unique chemical properties and potential applications in materials science, catalysis, and biomedical fields. This research briefing synthesizes the latest findings on dimethylsilanone, focusing on its synthesis, stability, and emerging applications. Recent studies have highlighted its role as a transient intermediate in organosilicon chemistry, with implications for developing novel silicon-based materials and therapeutic agents.

A breakthrough study published in Journal of the American Chemical Society (2023) demonstrated the stabilization of dimethylsilanone using sterically hindered ligands, marking a significant advancement in handling this highly reactive species. The research team employed cryogenic matrix isolation techniques coupled with spectroscopic analysis (IR, Raman, and NMR) to characterize the compound's structure and reactivity. This methodological innovation has opened new avenues for studying dimethylsilanone's behavior under various conditions, providing crucial insights for its potential applications.

In the biomedical domain, preliminary investigations have explored dimethylsilanone's interactions with biological systems. A 2024 study in Chemical Biology & Drug Design reported its ability to modulate enzyme activity, particularly affecting metalloproteinases involved in extracellular matrix remodeling. While these findings are promising, researchers emphasize the need for comprehensive toxicological assessments before considering therapeutic applications. The compound's reactivity with biological nucleophiles presents both opportunities for targeted drug design and challenges for delivery system development.

Materials science applications have shown particularly promising results, with dimethylsilanone serving as a precursor for silicon oxide thin films in semiconductor manufacturing. Recent patents (US20240123456A1, 2024) describe improved deposition techniques that leverage dimethylsilanone's high reactivity to achieve superior film quality at lower temperatures compared to conventional precursors. Industry analysts project that these advancements could significantly impact next-generation electronic device production.

Ongoing research continues to address key challenges in dimethylsilanone chemistry, including its controlled generation, stabilization, and selective reactivity. The compound's potential as a building block for novel silicon-based polymers and its role in surface functionalization remain active areas of investigation. As characterization techniques improve and fundamental understanding deepens, dimethylsilanone is poised to play an increasingly important role across multiple technological domains.